Cas no 15000-43-8 (4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile)

• Product Name: 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile
• CAS No: 15000-43-8
• MF: C₁₀H₆N₂O₂
• MW: 186.166841983795
• MDL: MFCD08059497
• CID: 191340
• PubChem ID: 54694513
• Update Time: 2025-10-31

4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile,1,2-dihydro-4-hydroxy-2-oxo-
• 2-hydroxy-4-oxo-1H-quinoline-3-carbonitrile
• 4-hydroxy-2-oxo-1H-quinoline-3-carbonitrile
• 2H-3-cyano-4-hydroxyquinolin-2-one
• 3-cyano-4-hydroxy-2(1H)-quinolinone
• 3-cyano-4-hydroxyquinolin-2(1H)-one
• 3-cyano-4-hydroxyquinoline-2-one
• 3-Cyanoquinoline-2,4-dione
• 4-hydroxy-2-oxo-1,2-dihydroquinolin-3-carbonitrile
• 4-hydroxy-2-oxo-1,2-dihydro-quinoline-3-carbonitrile
• C10H6N2O2
• c11-5-7-9(13)6-3-1-2-4-8(6)12-10(7)14
• F1607-0001
• 3-Cyano-2,4-dihydroxy-3-phenylquinoline
• 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile
• CHEMBL1975609
• 2,4-dihydroxyquinoline-3-carbonitrile
• 3-Cyano-2,4-dihydroxyquinoline
• 2,4-Dihydroxy-3-quinolinecarbonitrile
• CRRUFISVDCIBAP-UHFFFAOYSA-N
• V92
• SY217426
• DTXSID50715930
• BDBM50534530
• FT-0755314
• NCI60_033011
• CID 392103
• AKOS006343988
• SCHEMBL5794239
• Oprea1_085893
• SCHEMBL13913155
• HMS1621J20
• 15000-43-8
• C91026
• EN300-309122
• NSC691971
• CCG-126349
• NSC-691971
• 2-oxo-3-cyano-4-hydroxyquinoline
• MFCD08059497
• DB-083569

• MDL： MFCD08059497
• Inchi： 1S/C10H6N2O2/c11-5-7-9(13)6-3-1-2-4-8(6)12-10(7)14/h1-4H,(H2,12,13,14)
• InChI Key： CRRUFISVDCIBAP-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C(NC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 186.04300
• Monoisotopic Mass: 186.042927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.1
• XLogP3: 1.2

Experimental Properties

• Density: 1.47
• Boiling Point: 304.6°Cat760mmHg
• Flash Point: 138°C
• Refractive Index: 1.686
• PSA: 76.88000
• LogP: 1.10538

Additional information on 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile

Introduction to 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile (CAS No. 15000-43-8)

4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 15000-43-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The structural features of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile, particularly the presence of a hydroxyl group, a ketone moiety, and a nitrile functional group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The quinoline scaffold has a long history in medicine, with several well-known drugs derived from this core structure. Notably, chloroquine and quinine, both widely used for their antimalarial properties, are classical examples of quinoline derivatives. The introduction of additional functional groups into the quinoline framework can modulate its pharmacological profile, leading to the discovery of novel therapeutic agents. In this context, 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile represents an interesting compound that has been explored for its potential biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high precision. This has facilitated the rational design of compounds like 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile to enhance their efficacy and selectivity. For instance, studies have shown that modifications at the 3-position of the quinoline ring can significantly influence its binding affinity to enzymes and receptors involved in various disease pathways.

One of the most compelling aspects of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile is its potential as an intermediate in the synthesis of more complex pharmacophores. The nitrile group can be further functionalized through various chemical transformations, such as hydrolysis or reduction, to introduce additional pharmacological motifs. This flexibility makes it a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

The hydroxyl group in 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile also plays a crucial role in determining its solubility and bioavailability. Hydroxylated quinolines often exhibit improved water solubility compared to their non-hydroxylated counterparts, which can enhance their absorption and distribution within biological systems. This property is particularly important for drugs that need to be administered orally or intravenously.

In recent years, there has been growing interest in quinoline derivatives as potential candidates for treating infectious diseases and cancer. Several studies have highlighted the antimicrobial and antitumor properties of various quinoline-based compounds. For example, research has demonstrated that certain derivatives of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile exhibit inhibitory activity against bacterial enzymes and kinases involved in pathogenic processes. These findings suggest that this compound may have therapeutic applications in combating resistant bacterial infections.

The synthesis of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as cyclization and nitrile formation. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

From a computational perspective, the molecular dynamics simulations of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile have provided valuable insights into its conformational behavior and interactions with biological targets. These simulations help in understanding how different conformations of the molecule can influence its binding affinity and pharmacological activity. Such information is crucial for designing next-generation analogs with improved properties.

The pharmacokinetic profile of 4-hydroxy-2-oxxo-l , 2 -d ih ydroq xinol ine - 3 -carbonitr ile is another important consideration in drug development. Studies have shown that this compound exhibits moderate bioavailability following oral administration due to its ability to cross biological membranes efficiently. However , further research is needed to optimize its metabolic stability and reduce potential side effects . p > < p > The future prospects for 4 - hydro xy - 2 - ox o - l , 2 - di hy droq xinol ine - 3 - carbo nir ile are promising , with ongoing research aimed at expanding its therapeutic applications . Investigations into its potential use as an antiviral agent are particularly noteworthy , given the increasing global concern over viral infections . Additionally , exploring its interactions with other biological pathways may uncover new avenues for treating chronic diseases such as cancer and neurodegenerative disorders . p >